Cas no 212762-72-6 (Cycloheptanecarboxaldehyde,3-methyl-2-oxo-)

• Product Name: Cycloheptanecarboxaldehyde,3-methyl-2-oxo-
• CAS No: 212762-72-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 242506
• Update Time: 2024-01-26

Cycloheptanecarboxaldehyde,3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxaldehyde,3-methyl-2-oxo-
• Cycloheptanecarboxaldehyde, 3-methyl-2-oxo- (9CI)
• Cycloheptanecarboxaldehyde, 3-methyl-2-oxo-

• Inchi： 1S/C9H14O2/c1-7-4-2-3-5-8(6-10)9(7)11/h6-8H,2-5H2,1H3
• InChI Key： BHOUSVRUDACNSA-UHFFFAOYSA-N
• SMILES： C1(C=O)CCCCC(C)C1=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 250.1±33.0 °C(Predicted)
• PSA: 34.14
• pka: 7.11±0.40(Predicted)